(3S,5R)-5-Methylpiperidin-3-amine

• Molecular Formula: C6H14N2
• Molecular Weight: 114.19 g/mol
• IUPAC Name: (3S,5R)-5-methylpiperidin-3-amine
• InChI: InChI=1S/C6H14N2/c1-5-2-6(7)4-8-3-5/h5-6,8H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key: PQOHPULQDOKUOG-RITPCOANSA-N
• Isomeric SMILES: C[C@@H]1C[C@@H](CNC1)N
• Canonical SMILES: CC1CC(CNC1)N

Description

(3S,5R)-5-Methylpiperidin-3-amine is a chiral piperidine derivative with the molecular formula C₆H₁₄N₂ and a molecular weight of 114.19 g/mol . Its CAS registry number is 1820575-16-3, and it is identified by the MDL number MFCD28954439 .

This limits a comprehensive understanding of its handling and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,5R)-5-Methylpiperidin-3-amine typically involves the alkylation of a lithiated intermediate. One common method starts with the lithiated (3S,7aR)-3-phenyltetrahydropyrrolo[1,2-c]oxazol-5(3H)-one, which is then alkylated with methyl iodide. This is followed by reduction and rearrangement to generate a benzyl-protected piperidine intermediate. The final steps involve deprotection and amide formation to yield the desired product .

Industrial Production Methods

Industrial production methods for (3S,5R)-5-Methylpiperidin-3-amine often focus on optimizing yield and reducing reaction times. These methods may involve continuous flow processes and the use of inexpensive starting materials to make the synthesis more cost-effective and scalable .

Chemical Reactions Analysis

Types of Reactions

(3S,5R)-5-Methylpiperidin-3-amine can undergo various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The amine group can participate in nucleophilic substitution reactions to form a variety of derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate or hydrogen peroxide.

Reducing agents: Such as lithium aluminum hydride or sodium borohydride.

Substitution reagents: Such as alkyl halides or acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield imines or nitriles, while reduction can produce secondary or tertiary amines .

Scientific Research Applications

(3S,5R)-5-Methylpiperidin-3-amine, also referred to as (3S,5R)-5-Methylpiperidin-3-amine, is a chemical compound with diverse applications in scientific research, biology, medicine, and industry . Its molecular formula is C6H14N2 and its molecular weight is 114.19 g/mol.

Scientific Research Applications

(3S,5R)-5-Methylpiperidin-3-amine is used in a variety of scientific research applications:

• Chemistry It serves as a building block in the synthesis of complex organic molecules.
• Biology It is used in the study of enzyme mechanisms and protein-ligand interactions.
• Medicine This compound acts as a key intermediate in the synthesis of pharmaceutical compounds, including potential drugs for neurological disorders.
• Industry It is used in the production of agrochemicals and fine chemicals.

Chemical Reactions

(3S,5R)-5-Methylpiperidin-3-amine undergoes various chemical reactions:

• Oxidation It can be oxidized to form corresponding ketones or aldehydes. Common oxidizing agents include potassium permanganate and chromium trioxide.
• Reduction Reduction reactions can yield different amine derivatives. Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.
• Substitution Nucleophilic substitution reactions can introduce various functional groups onto the piperidine ring. Reagents like alkyl halides and acyl chlorides are used under basic or acidic conditions.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield piperidinone derivatives, while substitution reactions can introduce various alkyl or acyl groups.

(3S,5R)-5-Methylpiperidin-3-amine has significant biological activity and potential therapeutic applications:

• Neurodegenerative Diseases It has shown potential in treating conditions like Alzheimer's disease by modulating neurotransmitter systems.
• Cancer Treatment Studies suggest that it may interact with oncogenic drivers such as BCL6, indicating its role in cancer therapy.
• Receptor Modulation It has been evaluated for its effects on various receptors, including serotonin receptors (5-HT), which are implicated in mood regulation and cognitive function.

Case Studies

• BCL6 Degradation: Research has explored piperidine isomers for their ability to degrade BCL6, a protein associated with certain cancers . One study found that a cis-3,5-substituted piperidine degrader, CCT373566, demonstrated complete degradation of BCL6 at sub-nanomolar concentrations. However, the opposite enantiomer, CCT373567, did not show degradation despite similar binding affinity. Further investigation into trans-isomers revealed that they also failed to degrade BCL6, highlighting the importance of stereochemistry in the compound's activity .
• Pharmacokinetics and Metabolism: Studies on piperidine degraders have shown that the piperidine group can undergo rapid metabolism in mouse microsomes, potentially limiting in vivo efficacy. Researchers have explored modifications such as trifluorination of the 3-methyl group or difluorination at the 4-position of the piperidine ring to improve microsomal stability and reduce clearance. These modifications also led to improvements in degradation and biochemical inhibition .

Mechanism of Action

The mechanism of action of (3S,5R)-5-Methylpiperidin-3-amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to receptors or enzymes and modulating their activity. The exact pathways and targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The following table highlights key differences between (3S,5R)-5-Methylpiperidin-3-amine and a structurally related piperidine derivative, (2S,3S)-N-[2-Methoxy-5-(trifluoromethoxy)benzyl]-2-phenylpiperidin-3-amine (referred to by synonyms such as CP 122721) :

Parameter	(3S,5R)-5-Methylpiperidin-3-amine	(2S,3S)-N-[2-Methoxy-5-(trifluoromethoxy)benzyl]-2-phenylpiperidin-3-amine
Molecular Formula	C₆H₁₄N₂	C₂₁H₂₄F₃N₂O₂
Molecular Weight	114.19 g/mol	380.40 g/mol
Key Substituents	Methyl (position 5)	Phenyl (position 2), benzyl with methoxy and trifluoromethoxy groups
Structural Complexity	Simple piperidine scaffold	Highly substituted with aromatic and electron-withdrawing groups
Potential Applications	Intermediate in synthesis	Likely pharmacological agent (e.g., CNS targeting)

Key Observations:

Molecular Complexity : The target compound is a minimally substituted piperidine, whereas CP 122721 incorporates a benzyl group with methoxy (-OCH₃) and trifluoromethoxy (-OCF₃) substituents. These groups enhance lipophilicity and metabolic stability, traits critical for drug candidates .

In contrast, the methyl group in (3S,5R)-5-Methylpiperidin-3-amine may moderately increase basicity without significantly altering steric bulk .

(3S,5R)-5-Methylpiperidin-3-amine:

• Role in Synthesis : Its simple structure suggests utility as a chiral building block for pharmaceuticals or agrochemicals. Piperidine derivatives are commonly used in synthesizing alkaloids or catalysts.
• Limitations : Lack of substituent diversity may restrict its direct biological activity.

(2S,3S)-N-[2-Methoxy-5-(trifluoromethoxy)benzyl]-2-phenylpiperidin-3-amine:

• Pharmacological Potential: The trifluoromethoxy group is frequently employed in drug design (e.g., antipsychotics, antidepressants) to improve blood-brain barrier penetration . The benzyl-phenyl motif may facilitate interactions with aromatic residues in enzyme active sites.

Biological Activity

(3S,5R)-5-Methylpiperidin-3-amine is a piperidine derivative that has garnered attention in pharmacological research due to its potential biological activities. This compound's stereochemistry plays a crucial role in its interactions with biological targets, influencing its efficacy and safety profiles.

Chemical Structure and Properties

The chemical structure of (3S,5R)-5-Methylpiperidin-3-amine consists of a piperidine ring with a methyl group at the 5-position and an amino group at the 3-position. The presence of these functional groups contributes to its lipophilicity and ability to permeate biological membranes, which are critical for its biological activity.

Biological Activity

Research indicates that (3S,5R)-5-Methylpiperidin-3-amine exhibits various biological activities, particularly in the context of receptor interactions and enzyme inhibition. Its structural features allow it to engage with multiple biological pathways, making it a candidate for therapeutic applications.

Table 1: Summary of Biological Activities

Activity Type	Target/Effect	Reference
Enzyme Inhibition	GSK-3β Inhibition
Receptor Binding	BCL6 Degradation
Pharmacokinetics	Improved Stability

Case Studies

• GSK-3β Inhibition : A study highlighted the design and synthesis of compounds based on (3S,5R)-5-Methylpiperidin-3-amine that effectively inhibited glycogen synthase kinase 3 beta (GSK-3β), a key player in various signaling pathways associated with cancer and neurodegenerative diseases. The compound showed an IC50 value of 130 nM, indicating potent inhibitory activity .
• BCL6 Degradation : Another investigation focused on the compound's ability to induce degradation of BCL6, an oncogenic transcriptional repressor implicated in lymphoid malignancies. The study found that the specific stereochemistry of (3S,5R)-5-Methylpiperidin-3-amine was essential for its activity, as only certain isomers demonstrated effective degradation capabilities .

The mechanism by which (3S,5R)-5-Methylpiperidin-3-amine exerts its effects involves binding to specific receptors or enzymes, leading to downstream biological responses. For example, its interaction with GSK-3β results in modulation of cellular signaling pathways that can influence cell proliferation and survival.

Pharmacokinetic Properties

Pharmacokinetic studies have shown that modifications to the piperidine structure can enhance the compound's metabolic stability and bioavailability. These properties are critical for developing effective therapeutic agents as they determine the duration and intensity of drug action within the body .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for (3S,5R)-5-Methylpiperidin-3-amine, and how can stereochemical purity be ensured?

• Methodological Answer :

• Core Strategy : Start with commercially available piperidine precursors. For stereochemical control, use chiral auxiliaries or asymmetric catalysis.
• Example Protocol :

Reductive Amination : React 5-methylpiperidin-3-one with ammonia under hydrogenation conditions (e.g., H₂/Pd-C) .

Resolution : Separate enantiomers via diastereomeric salt formation using chiral resolving agents (e.g., tartaric acid).

• Key Reagents : Sodium borohydride (NaBH₄) for ketone reduction; chiral HPLC for purity validation .
• Validation : Confirm stereochemistry via X-ray crystallography (using SHELXL ) or 2D-NMR (e.g., NOESY).

Q. How can the compound’s stability and solubility be optimized for in vitro assays?

• Methodological Answer :

• Solubility : Use polar aprotic solvents (DMSO, methanol) or prepare hydrochloride salts via HCl gas treatment .
• Stability : Store at -20°C under inert atmosphere; monitor degradation via LC-MS over 72 hours.
• Data Table :

Solvent	Solubility (mg/mL)	Stability (t½, days)
DMSO	25	30
Water	<1	7

Advanced Research Questions

Q. What computational methods predict the binding affinity of (3S,5R)-5-Methylpiperidin-3-amine to neurological targets?

• Methodological Answer :

• Docking Studies : Use AutoDock Vina with the compound’s 3D structure (from PubChem ) and target receptors (e.g., σ-1 or NMDA receptors).
• MD Simulations : Run 100-ns simulations in GROMACS to assess binding stability.
• Validation : Compare results with experimental IC₅₀ values from radioligand assays .

Q. How does stereochemistry influence the compound’s biological activity in antimicrobial studies?

• Methodological Answer :

• Comparative Assay : Test both (3S,5R) and (3R,5S) enantiomers against Gram-positive/negative bacteria.
• Mechanistic Insight : Use fluorescence microscopy to evaluate membrane disruption.
• Data Table :

Enantiomer	MIC (µg/mL, S. aureus)	Membrane Permeabilization (%)
(3S,5R)	8.2	78
(3R,5S)	32.5	22

Q. What analytical techniques resolve contradictions in reported crystallographic data for piperidine derivatives?

• Methodological Answer :

• Multi-Method Approach : Combine SC-XRD (SHELXL ), solid-state NMR, and PXRD to validate unit cell parameters.
• Case Study : For ambiguous hydrogen bonding, use neutron diffraction or DFT calculations (e.g., Gaussian 16) .

Methodological Considerations

Q. How to design a SAR study for (3S,5R)-5-Methylpiperidin-3-amine analogs targeting kinase inhibition?

• Methodological Answer :

• Scaffold Modification : Introduce substituents at N1 (e.g., alkyl, aryl) and C5 (e.g., halogens, CF₃) .
• Assay Design : Use HTRF kinase assays (e.g., EGFR, CDK2) with ATP-competitive inhibitors.
• Data Table :

Analog (R-group)	IC₅₀ (nM, EGFR)	Selectivity (CDK2/EGFR)
-CH₃	120	0.8
-CF₃	45	0.3